Cas no 1352533-72-2 (3-(1H-Benzoimidazol-2-yl)-1-(4-methoxy-benzyl)-4,5-dimethyl-1H-pyrrol-2-ylamine)

• Product Name: 3-(1H-Benzoimidazol-2-yl)-1-(4-methoxy-benzyl)-4,5-dimethyl-1H-pyrrol-2-ylamine
• CAS No: 1352533-72-2
• MF: C₂₁H₂₂N₄O
• MW: 346.425584316254
• MDL: MFCD20535467
• CID: 5548834
• Update Time: 2025-06-07

3-(1H-Benzoimidazol-2-yl)-1-(4-methoxy-benzyl)-4,5-dimethyl-1H-pyrrol-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 3-(1H-Benzoimidazol-2-yl)-1-(4-methoxy-benzyl)-4,5-dimethyl-1H-pyrrol-2-ylamine

• MDL： MFCD20535467
• Inchi： 1S/C21H22N4O/c1-13-14(2)25(12-15-8-10-16(26-3)11-9-15)20(22)19(13)21-23-17-6-4-5-7-18(17)24-21/h4-11H,12,22H2,1-3H3,(H,23,24)
• InChI Key： KMIYFEFCCLFQOQ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(OC)C=C2)C(C)=C(C)C(C2NC3=CC=CC=C3N=2)=C1N

Additional information on 3-(1H-Benzoimidazol-2-yl)-1-(4-methoxy-benzyl)-4,5-dimethyl-1H-pyrrol-2-ylamine

Introduction to 3-(1H-Benzoimidazol-2-yl)-1-(4-methoxy-benzyl)-4,5-dimethyl-1H-pyrrol-2-ylamine (CAS No. 1352533-72-2)

3-(1H-Benzoimidazol-2-yl)-1-(4-methoxy-benzyl)-4,5-dimethyl-1H-pyrrol-2-ylamine (CAS No. 1352533-72-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting neurological and inflammatory disorders.

The molecular structure of 3-(1H-Benzoimidazol-2-yl)-1-(4-methoxy-benzyl)-4,5-dimethyl-1H-pyrrol-2-ylamine is composed of a benzoimidazole core, a methoxy-substituted benzyl group, and a dimethyl-substituted pyrrole ring. The benzoimidazole moiety is a well-known scaffold in medicinal chemistry due to its broad spectrum of biological activities, including antifungal, antibacterial, and antitumor properties. The methoxy-substituted benzyl group enhances the lipophilicity and bioavailability of the compound, while the dimethyl-substituted pyrrole ring contributes to its overall stability and pharmacokinetic profile.

Recent studies have highlighted the potential of 3-(1H-Benzoimidazol-2-yl)-1-(4-methoxy-benzyl)-4,5-dimethyl-1H-pyrrol-2-ylamine as a potent inhibitor of specific enzymes involved in neurodegenerative diseases. For instance, research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound effectively inhibits the activity of monoamine oxidase B (MAO-B), an enzyme implicated in the pathogenesis of Parkinson's disease. The inhibition of MAO-B can lead to increased levels of dopamine in the brain, thereby ameliorating motor symptoms associated with Parkinson's disease.

In addition to its neuroprotective properties, 3-(1H-Benzoimidazol-2-yl)-1-(4-methoxy-benzyl)-4,5-dimethyl-1H-pyrrol-2-ylamine has shown promise in modulating inflammatory responses. A study published in the European Journal of Pharmacology (2020) reported that this compound exhibits anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 3-(1H-Benzoimidazol-2-yl)-1-(4-methoxy-benzyl)-4,5-dimethyl-1H-pyrrol-2-ylamine could be a valuable candidate for the treatment of chronic inflammatory conditions like rheumatoid arthritis.

The pharmacokinetic properties of 3-(1H-Benzoimidazol-2-yl)-1-(4-methoxy-benzyl)-4,5-dimethyl-1H-pyrrol-2-ylamine have also been extensively studied. Research conducted by a team at the University of California (2022) revealed that this compound has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Furthermore, it exhibits low toxicity and minimal side effects in preclinical models, which are crucial factors for its potential clinical translation.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(1H-Benzoimidazol-2-yl)-1-(4-methoxy-benzyl)-4,5-dimethyl-1H-pyrrol-2-ylamine in human subjects. Early results from Phase I trials have shown promising outcomes, with no serious adverse events reported. These trials are expected to provide valuable insights into the therapeutic potential of this compound and pave the way for its future development as a novel drug candidate.

In conclusion, 3-(1H-Benzoimidazol-2-yl)-1-(4-methoxy-benzyl)-4,5-dimethyl-1H-pyrrol-2-ylamine (CAS No. 1352533-72-2) is a promising compound with multifaceted biological activities. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover its full therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.